4-{[4-(1-naphthyl)-1,3-thiazol-2-yl]amino}-4-oxo-2-butenoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-{[4-(1-naphthyl)-1,3-thiazol-2-yl]amino}-4-oxo-2-butenoic acid, also known as NTB, is a chemical compound that has been studied extensively for its potential applications in scientific research. NTB is a thiazole-based fluorescent compound that has been shown to have a variety of biochemical and physiological effects, making it a promising tool for studying cellular processes and disease mechanisms. In
Scientific Research Applications
4-{[4-(1-naphthyl)-1,3-thiazol-2-yl]amino}-4-oxo-2-butenoic acid has been used in a variety of scientific research applications, including fluorescence microscopy and flow cytometry. Its fluorescent properties make it a useful tool for studying cellular processes, such as protein localization and trafficking, and for identifying and tracking specific cells in complex biological systems. This compound has also been used to study the role of specific proteins in disease mechanisms, such as cancer and neurodegenerative disorders.
Mechanism of Action
The mechanism of action of 4-{[4-(1-naphthyl)-1,3-thiazol-2-yl]amino}-4-oxo-2-butenoic acid involves the binding of the compound to specific proteins and cellular structures, resulting in changes in their conformation and function. This compound has been shown to bind to a variety of proteins, including actin, tubulin, and histones, and to alter their localization and activity. The exact mechanism of action of this compound is still being studied, but its ability to bind to specific proteins and structures makes it a valuable tool for investigating cellular processes.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects, including the inhibition of cell proliferation and the induction of apoptosis in cancer cells. This compound has also been shown to modulate the activity of specific enzymes, such as histone deacetylases, and to alter the expression of specific genes. These effects make this compound a promising tool for studying disease mechanisms and for developing new therapies.
Advantages and Limitations for Lab Experiments
One of the major advantages of 4-{[4-(1-naphthyl)-1,3-thiazol-2-yl]amino}-4-oxo-2-butenoic acid is its fluorescent properties, which make it a useful tool for studying cellular processes in live cells and in complex biological systems. This compound is also relatively easy to synthesize and can be obtained in high purity and yield. However, there are some limitations to the use of this compound in lab experiments. For example, this compound may have off-target effects on cellular processes, and its fluorescent properties may interfere with other fluorescent probes or imaging techniques.
Future Directions
There are many future directions for research on 4-{[4-(1-naphthyl)-1,3-thiazol-2-yl]amino}-4-oxo-2-butenoic acid, including the development of new synthesis methods and the identification of new applications in scientific research. One promising area of research is the use of this compound in combination with other compounds or therapies to enhance their efficacy or to overcome resistance mechanisms. Another area of research is the development of new imaging techniques that can be used in conjunction with this compound to study cellular processes in greater detail. Overall, this compound is a promising tool for studying cellular processes and disease mechanisms, and its potential applications in scientific research are still being explored.
Synthesis Methods
The synthesis method for 4-{[4-(1-naphthyl)-1,3-thiazol-2-yl]amino}-4-oxo-2-butenoic acid involves the reaction of 2-mercaptonicotinic acid with 4-bromo-1-naphthaldehyde in the presence of a base, followed by the reaction of the resulting intermediate with 2-aminothiazole. The final product is obtained through a condensation reaction with acetoacetic acid. The synthesis method has been optimized to yield high purity and yield of this compound, making it suitable for large-scale production.
properties
IUPAC Name |
(E)-4-[(4-naphthalen-1-yl-1,3-thiazol-2-yl)amino]-4-oxobut-2-enoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12N2O3S/c20-15(8-9-16(21)22)19-17-18-14(10-23-17)13-7-3-5-11-4-1-2-6-12(11)13/h1-10H,(H,21,22)(H,18,19,20)/b9-8+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IULRPCNAFPDZRM-CMDGGOBGSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC=C2C3=CSC(=N3)NC(=O)C=CC(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C2C(=C1)C=CC=C2C3=CSC(=N3)NC(=O)/C=C/C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.